Cas no 99624-64-3 ((6aS,12aS)-2-methoxy-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromene-3,6a(12aH)-diol)

• Product name: (6aS,12aS)-2-methoxy-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromene-3,6a(12aH)-diol
• CAS No: 99624-64-3
• MF: C₁₇H₁₄O₇
• MW: 330.28886
• CID: 1992789
• PubChem ID: 442773

(6aS,12aS)-2-methoxy-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromene-3,6a(12aH)-diol Chemical and Physical Properties

Names and Identifiers

• (6aS,12aS)-2-methoxy-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromene-3,6a(12aH)-diol
• 3,6a-Dihydroxy-2-methoxy-8,9-methylenedioxypterocarpan
• Hildecarpin
• Q27106866
• CHEBI:5718
• DTXSID00331947
• LMPK12070129
• 99624-64-3
• (1S,12S)-15-methoxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13,15,17-hexaene-1,16-diol

• Inchi： InChI=1S/C17H14O7/c1-20-13-2-8-11(4-10(13)18)21-6-17(19)9-3-14-15(23-7-22-14)5-12(9)24-16(8)17/h2-5,16,18-19H,6-7H2,1H3
• InChI Key： DQXBSJMCLQLJKV-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O)O

Computed Properties

• Exact Mass: 330.074
• Monoisotopic Mass: 330.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.589
• Boiling Point: 521.4°C at 760 mmHg
• Flash Point: 269.2°C
• Refractive Index: 1.702